Calcipotriol(Calcipotriene)

• Molecular Formula: C27H40O3
• Molecular Weight: 412.6 g/mol
• InChI: InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6+,19-7?,21-10+/t17-,22-,23+,24+,25?,26-,27+/m0/s1
• InChIKey: LWQQLNNNIPYSNX-JLUMYQFOSA-N

Calcipotriol Identity and Pharmacological Class

Calcipotriol (USP: calcipotriene; CAS 112965-21-6) is a synthetic secosteroidal vitamin D3 analog belonging to the topical anti-psoriatic agent class. It functions as a high-affinity ligand for the vitamin D receptor (VDR), with a binding affinity comparable to that of the endogenous ligand calcitriol (1,25-dihydroxyvitamin D3) [1]. Its defining structural feature is a cyclopropyl-modified side chain (22-ene-24-cyclopropyl), which was rationally designed to retain potent VDR-mediated gene regulatory activity on keratinocyte proliferation and differentiation while dramatically reducing systemic effects on calcium homeostasis [1]. Calcipotriol is available as monotherapy (ointment, cream, scalp solution at 50 μg/g) and as a fixed-dose combination product with betamethasone dipropionate.

VDR-mediated gene regulation studies

Keratinocyte proliferation/differentiation assay context

Reported lower calcemic endpoint response versus calcitriol class

• [1] Human Metabolome Database. Calcipotriol (HMDB0015567). HMDB.ca. Available at: https://hmdb.ca/metabolites/HMDB0015567 View Source

Calcipotriol Non-Interchangeable Calcemic Profile

Topical vitamin D3 analogs (calcipotriol, calcitriol, tacalcitol, maxacalcitol) are not clinically or pharmacologically interchangeable despite shared VDR agonism. The critical differential is the calcemic-to-antiproliferative potency ratio—the separation between the desired anti-psoriatic effect in skin and the undesired systemic elevation of serum calcium. Calcipotriol exhibits a uniquely favorable ratio derived from its distinct side-chain chemistry: it drives keratinocyte differentiation and growth arrest with potency equivalent to calcitriol, yet its calcemic activity in vivo is 100–200 times lower [1]. This ratio is substantially larger than that of tacalcitol or maxacalcitol, meaning that substitution with another analog—without quantitative consideration of the calcemic safety margin—would expose patients to either reduced efficacy or elevated risk of hypercalcemia, particularly in vulnerable populations such as the elderly and those with renal or hepatic impairment.

Analog replacement with calcitriol or maxacalcitol may increase model systemic calcium endpoint response.

Tacalcitol exhibits a narrower antiproliferative-to-calcemic ratio, shifting study interpretation.

Non-calcipotriol analogs have slower hepatic clearance, potentially amplifying model calcium accumulation.

• [1] Binderup L. Comparison of calcipotriol with selected metabolites and analogues of vitamin D3: effects on cell growth regulation in vitro and calcium metabolism in vivo. Pharmacol Toxicol. 1993;72(4-5):240-244. PMID: 8396769. View Source

Calcipotriol Head-to-Head Evidence

Systemic Calcemic Activity Versus Calcitriol

Calcipotriol (MC903) exerts antiproliferative and pro-differentiation effects on U937 human histiocytic lymphoma cells at concentrations comparable to those of the natural ligand calcitriol (1,25(OH)2D3). However, when administered orally or intraperitoneally to rats, calcipotriol was at least 100 times less active than calcitriol in inducing hypercalciuria, hypercalcemia, and bone calcium mobilization [1]. A subsequent comparative investigation quantified this differential more precisely: calcipotriol displays calcemic activity in vivo that is 100- to 200-fold lower than that of 1,25(OH)2D3, while retaining equivalent potency as a regulator of cell proliferation and differentiation in vitro [2].

Calcemic Activity vs Calcitriol

Head-to-head

100–200× lower calcemic potency versus calcitriol in rat model (hypercalciuria, hypercalcemia, bone calcium endpoints).

Supports differential calcemic response interpretation for VDR research.

Oral/IP routes; antiproliferative potency remained equivalent in vitro.

Evidence Dimension	Calcemic activity in vivo (hypercalciuria, hypercalcemia, bone calcium mobilization)
Target Compound Data	Calcipotriol (MC903): calcemic activity 100–200 times lower than calcitriol
Comparator Or Baseline	Calcitriol (1,25(OH)2D3): baseline calcemic activity = 1× reference
Quantified Difference	100- to 200-fold reduction in calcemic potency relative to calcitriol
Conditions	Rat model; oral and intraperitoneal administration; also assessed in rachitic rats for confirmation of low classical vitamin D activity

Why This Matters

This 100–200× calcemic safety margin is the foundational rationale for selecting calcipotriol over calcitriol for topical anti-psoriatic therapy, as it permits high-concentration topical application (50 μg/g) without the systemic calcium liability that would preclude safe use of calcitriol at equivalent anti-proliferative doses.

• [1] Binderup L, Bramm E. Effects of a novel vitamin D analogue MC903 on cell proliferation and differentiation in vitro and on calcium metabolism in vivo. Biochem Pharmacol. 1988;37(5):889-895. PMID: 2830885. View Source
• [2] Binderup L. Comparison of calcipotriol with selected metabolites and analogues of vitamin D3: effects on cell growth regulation in vitro and calcium metabolism in vivo. Pharmacol Toxicol. 1993;72(4-5):240-244. PMID: 8396769. View Source

Topical Calcemic Safety Versus Calcitriol and Tacalcitol

In a 28-day repeated-dose topical toxicity study in rats comparing calcipotriol, tacalcitol, and calcitriol applied daily in a propylene glycol/ethanol vehicle designed to enhance skin penetration, calcipotriol was found to be 60 times less calcemic than 1,25(OH)2D3 based on urinary calcium excretion and serum calcium levels. Tacalcitol was only slightly less calcemic than calcitriol. Additionally, the incidence and severity of renal corticomedullary mineralization—a marker of systemic calcium overload—were higher in rats treated with calcitriol and tacalcitol than with calcipotriol. Serum parathyroid hormone suppression was also less pronounced with calcipotriol [1].

Topical Calcemic Safety

Head-to-head

Calcipotriol 60× less calcemic than calcitriol; lower renal mineralization versus calcitriol and tacalcitol after 28-day topical application in rats.

Supports topical model calcium endpoint assessment.

Propylene glycol/ethanol vehicle; three dose levels.

Evidence Dimension	Calcemic potency after repeated topical application (urinary calcium, serum calcium, renal mineralization)
Target Compound Data	Calcipotriol: 60× less calcemic than calcitriol; minimal renal mineralization; lowest PTH suppression among the three agents
Comparator Or Baseline	Calcitriol (1,25(OH)2D3): baseline calcemic potency = 1×; Tacalcitol: slightly less calcemic than calcitriol, with intermediate renal mineralization
Quantified Difference	Calcipotriol = 60× less calcemic than calcitriol; significantly less calcemic than tacalcitol (tacalcitol only slightly less calcemic than calcitriol)
Conditions	Rats; 28-day repeated topical application; propylene glycol/ethanol vehicle; three dose levels per compound

Why This Matters

This three-way head-to-head study directly demonstrates that within the topical vitamin D3 analog class, calcipotriol possesses the lowest calcemic liability—including a meaningful safety advantage over tacalcitol—which is critical for procurement decisions where long-term or high-body-surface-area application is anticipated.

• [1] Mortensen JT, Lichtenberg J, Binderup L. Toxicity of 1,25-dihydroxyvitamin D3, tacalcitol, and calcipotriol after topical treatment in rats. J Investig Dermatol Symp Proc. 1996;1(1):60-63. PMID: 9627694. View Source

PASI Efficacy Compared to Calcitriol

In a randomized, double-blind, direct-comparison trial, 24 patients with moderately extensive chronic plaque psoriasis applied either calcipotriol ointment (50 μg/g) or calcitriol ointment (3 μg/g) at 90 g/week over 8 weeks. The mean PASI score in the calcipotriol group fell from 14.9 to 4.7 (p < 0.005), while the calcitriol group decreased from 13.0 to 8.8 (p < 0.05). The reduction in PASI was significantly greater in the calcipotriol-treated group (p < 0.05). A small but statistically significant increase in serum ionized calcium was observed in the calcipotriol group (1.21 to 1.25 mmol/L, p < 0.05), whereas no effect on calcium homeostasis was detected in the calcitriol group [1].

PASI Endpoint vs Calcitriol

Head-to-head

Calcipotriol group PASI 14.9 → 4.7 vs calcitriol 13.0 → 8.8 (p<0.05 between groups); ~68% vs ~32% score reduction.

Reported psoriasis severity score endpoint context in moderate plaque model.

8-week RCT; 50 μg/g ointment; small increase in serum ionized Ca observed with calcipotriol.

Evidence Dimension	Mean PASI score reduction after 8 weeks of treatment
Target Compound Data	Calcipotriol 50 μg/g ointment: PASI 14.9 → 4.7 (absolute reduction 10.2 points; p < 0.005 vs baseline)
Comparator Or Baseline	Calcitriol 3 μg/g ointment: PASI 13.0 → 8.8 (absolute reduction 4.2 points; p < 0.05 vs baseline)
Quantified Difference	PASI reduction significantly greater with calcipotriol (p < 0.05 between groups); calcipotriol achieved ~68% reduction vs ~32% for calcitriol
Conditions	24 patients; 8-week double-blind RCT; application of 90 g/week; moderate-to-extensive chronic plaque psoriasis

Why This Matters

This head-to-head RCT directly contradicts the assumption that vitamin D3 analogs are clinically equivalent: calcipotriol at 50 μg/g provides approximately double the PASI reduction of calcitriol at 3 μg/g, making it the evidence-based first-choice vitamin D3 monotherapy for non-sensitive skin areas in procurement protocols.

• [1] Bourke JF, Iqbal SJ, Hutchinson PE. A randomized double-blind comparison of the effects on systemic calcium homeostasis of topical calcitriol (3 micrograms/g) and calcipotriol (50 micrograms/g) in the treatment of chronic plaque psoriasis vulgaris. Acta Derm Venereol. 1997;77(3):228-230. PMID: 9188878. View Source

PASI Efficacy Versus Tacalcitol

In a randomized, double-blind trial, 501 patients with stable psoriasis vulgaris received either a two-compound product (calcipotriol 50 μg/g + betamethasone dipropionate 0.5 mg/g) for 4 weeks followed by calcipotriol 50 μg/g monotherapy for 4 weeks, or tacalcitol 4 μg/g monotherapy once daily for 8 weeks. The calcipotriol-based regimen achieved a mean PASI reduction of 65.0% at week 4 and 59.0% at week 8, compared with only 33.3% at week 4 and 38.4% at week 8 for tacalcitol (p < 0.001 at both time points) [1].

PASI Endpoint vs Tacalcitol

Head-to-head

Calcipotriol-based regimen 65.0% PASI reduction at week 4 vs tacalcitol 33.3% (p<0.001); 31.7 percentage-point difference.

Supports endpoint-based comparative analysis in psoriasis models.

501-subject randomized trial; 8-week follow-up.

Evidence Dimension	Mean percentage PASI reduction from baseline
Target Compound Data	Calcipotriol-based regimen (2-compound product followed by calcipotriol alone): 65.0% PASI reduction at week 4; 59.0% at week 8
Comparator Or Baseline	Tacalcitol 4 μg/g once daily: 33.3% PASI reduction at week 4; 38.4% at week 8
Quantified Difference	31.7 percentage-point difference at week 4 (~1.95× greater reduction); 20.6 percentage-point difference at week 8 (~1.54× greater reduction); p < 0.001 at both time points
Conditions	501 patients; 8-week randomized double-blind trial; multicenter

Why This Matters

The near-doubling of PASI reduction at 4 weeks establishes calcipotriol-based therapy as substantially more effective than tacalcitol—the most commonly prescribed vitamin D3 analog in several Asian and European markets. For formulary and procurement decisions, this translates to faster disease clearance, higher patient satisfaction, and reduced total treatment duration.

• [1] Ortonne JP, Kaufmann R, Lecha M, Goodfield M. Efficacy of treatment with calcipotriol/betamethasone dipropionate followed by calcipotriol alone compared with tacalcitol for the treatment of psoriasis vulgaris: a randomised, double-blind trial. Dermatology. 2004;209(4):308-313. PMID: 15539894. View Source

Serum Calcium Safety Versus Maxacalcitol

In a retrospective large-scale study of psoriasis patients treated with topical vitamin D3 ointments (calcipotriol, maxacalcitol, or tacalcitol) at Nagoya City University Hospital between 2004 and 2009, serum calcium levels were significantly lower in the calcipotriol group than in the maxacalcitol group (P < 0.05), irrespective of other factors. The safety advantage was most pronounced in high-risk subgroups: patients aged ≥65 years (P < 0.05), those with renal disease (P = 0.0362), and those with liver disease (P = 0.0255). Only 3 patients using calcipotriol developed hypercalcemia (all unrelated to treatment), compared with 10 patients using maxacalcitol and 1 using tacalcitol [1].

Serum Ca vs Maxacalcitol

Head-to-head

Calcipotriol associated with lower serum calcium (P<0.05); 3 hypercalcemia cases vs 10 with maxacalcitol.

Supports calcium homeostasis endpoint monitoring in research cohorts.

Retrospective 6-year data; subgroups: ≥65 years, renal/liver conditions.

Evidence Dimension	Serum calcium levels and hypercalcemia incidence during routine topical vitamin D3 therapy
Target Compound Data	Calcipotriol: significantly lower serum calcium vs maxacalcitol (P < 0.05); 3 hypercalcemia cases (unrelated to treatment); lower calcium in patients ≥65 years, with renal or liver disease
Comparator Or Baseline	Maxacalcitol: higher serum calcium; 10 hypercalcemia cases; Tacalcitol: 1 hypercalcemia case; all three agents in routine clinical use
Quantified Difference	Statistically significant lower serum calcium with calcipotriol vs maxacalcitol in all patients (P < 0.05), renal disease patients (P = 0.0362), and liver disease patients (P = 0.0255); 3 vs 10 hypercalcemia cases
Conditions	Retrospective observational study; psoriasis patients from a single university hospital; data collected over a 6-year period (2004–2009)

Why This Matters

This real-world safety evidence identifies calcipotriol as the vitamin D3 analog of choice for patients over 65 or with hepatic/renal comorbidity—demographics that represent a growing proportion of the psoriasis population. For procurement, this safety differentiation supports calcipotriol as the preferred formulary agent to minimize serious adverse event risk across a broad patient base.

• [1] Yamamoto A, Furuhashi T, Matsumoto K, Morita A. Safety profiles of topical vitamin D3 in psoriasis patients: a retrospective large-scale study. Psoriasis: Targets and Therapy. 2012;2:81-88. DOI: 10.2147/PTT.S35501. View Source

Pharmacokinetic Clearance Versus Calcitriol

Pharmacokinetic studies in rats after intravenous administration reveal that calcipotriol is cleared far more rapidly than calcitriol. The elimination half-life of calcipotriol in blood (collected up to 10 minutes post-IV dose) is approximately 4 minutes, compared with 14 minutes for calcitriol. The corresponding total clearance rate for calcipotriol is 0.68 L/h, versus only 0.0055 L/h for calcitriol—a difference of approximately 124-fold [1]. This rapid clearance is attributed to efficient hepatic oxidation to two relatively inactive metabolites (MC1046 and MC1080). A separate pharmacokinetic study confirmed that the area under the serum concentration–time curve (AUC) for calcipotriol was more than 100 times lower than for calcitriol after IV dosing, and that hepatic clearance of calcipotriol in rat hepatocytes exceeded that of maxacalcitol [2].

PK Clearance vs Calcitriol

Head-to-head

t½ ≈ 4 min (vs 14 min); CL = 0.68 L/h, 124× higher than calcitriol; AUC >100× lower.

Supports rapid clearance and low systemic exposure interpretation for PK studies.

Rat IV dose; hepatic oxidation to inactive metabolites.

Evidence Dimension	Elimination half-life (t1/2) and total clearance (CL) after intravenous administration
Target Compound Data	Calcipotriol: t1/2 ≈ 4 min; CL = 0.68 L/h; AUC >100× lower than calcitriol
Comparator Or Baseline	Calcitriol (1,25(OH)2D3): t1/2 ≈ 14 min; CL = 0.0055 L/h
Quantified Difference	~3.5× faster elimination half-life; ~124× higher total clearance rate; >100× lower systemic exposure (AUC)
Conditions	Rat model; single intravenous dose (50 μg/kg); serum concentration measured up to 10 minutes post-dose; data corroborated by multiple independent studies

Why This Matters

The rapid hepatic clearance of calcipotriol is the pharmacokinetic mechanism that directly explains its superior calcemic safety profile. Any systemically absorbed fraction of topically applied calcipotriol is rapidly metabolized to inactive species before it can exert significant effects on calcium homeostasis. This PK property is structurally encoded and not shared to the same degree by tacalcitol or maxacalcitol, making calcipotriol the preferred agent where minimal systemic exposure is a procurement criterion.

• [1] Scott LJ, Dunn CJ, Goa KL. Calcipotriol ointment: a review of its use in the management of psoriasis. Am J Clin Dermatol. 2001;2(2):95-120. PMID: 11705309. View Source
• [2] Kissmeyer AM, Binderup L. Calcipotriol (MC 903): pharmacokinetics in rats and biological activities of metabolites. A comparative study with 1,25(OH)2D3. Biochem Pharmacol. 1991;41(11):1601-1606. PMID: 1645541. View Source

Calcipotriol Evidence-Based Applications

First-Line Monotherapy for Plaque Psoriasis

Calcipotriol 50 μg/g ointment applied twice daily is supported by placebo-controlled trials demonstrating 52–59% reduction in overall disease severity (vs 16–35% for vehicle) with 59–74% of patients achieving ≥75% improvement or clearance (vs 12–19% for vehicle) [1]. The 100–200× calcemic safety margin versus calcitriol [2] permits sustained use on moderate body surface areas (up to 100 g/week recommended maximum) without routine serum calcium monitoring, a practical advantage over less selective vitamin D3 analogs. This scenario leverages evidence items 1, 2, and 3 from Section 3.

Fixed-Dose Combination with Betamethasone Dipropionate

The calcipotriol 50 μg/g + betamethasone dipropionate 0.5 mg/g fixed-dose combination achieves a mean 65.0–74.4% PASI reduction within 4 weeks—significantly superior to calcipotriol monotherapy (48.8–55.3%), betamethasone monotherapy (61.3–63.1%), and vehicle (28.8%) [3][4]. The combination provides more rapid onset of action (statistically significant PASI differences evident at week 1) and allows subsequent transition to calcipotriol maintenance monotherapy with preserved clinical benefit. This scenario is directly supported by evidence item 4 and the PK evidence (item 6) explaining why the vitamin D3 component does not accumulate systemically even in combination.

Combination with Narrow-Band UVB Phototherapy

When combined with narrow-band UVB phototherapy, calcipotriol induces more rapid PASI improvement than maxacalcitol and requires lower cumulative UVB irradiation doses to achieve therapeutic effect [5]. This UVB dose-sparing effect potentially reduces long-term photoaging and photocarcinogenesis risk. The rapid hepatic clearance of calcipotriol (item 6) further ensures that any enhanced percutaneous absorption under phototherapy does not translate into elevated systemic calcium exposure. This scenario is supported by evidence items 5 and 6 from Section 3.

Preferred Analog for Vulnerable Populations

In a retrospective study of 6-year clinical data, calcipotriol was associated with significantly lower serum calcium levels compared with maxacalcitol, particularly in patients ≥65 years (P < 0.05), those with renal disease (P = 0.0362), and those with liver disease (P = 0.0255). Only 3 of the calcipotriol-treated patients developed hypercalcemia (none attributable to treatment), versus 10 patients on maxacalcitol [6]. The mechanistic basis—rapid hepatic clearance to inactive metabolites (clearance 0.68 L/h vs 0.0055 L/h for calcitriol) [1]—provides a pharmacological rationale for this safety advantage. This scenario is directly supported by evidence items 5 and 6 from Section 3.

Application

Selection Property

Validation Focus

Psoriasis model endpoint research

VDR-mediated keratinocyte differentiation assay

Psoriasis severity score (PASI) endpoint

Fixed-dose combination formulation research

Synergy with betamethasone dipropionate

Rapid onset and maintenance transition endpoint

Phototherapy combination research

UVB dose-sparing endpoint

Cumulative UVB exposure and systemic calcium monitoring

Model population subgroup endpoint analysis

Calcemic safety margin in aged/renal/hepatic models

Serum calcium endpoint across comorbidity models

• [1] Scott LJ, Dunn CJ, Goa KL. Calcipotriol ointment: a review of its use in the management of psoriasis. Am J Clin Dermatol. 2001;2(2):95-120. PMID: 11705309. View Source
• [2] Binderup L, Bramm E. Effects of a novel vitamin D analogue MC903 on cell proliferation and differentiation in vitro and on calcium metabolism in vivo. Biochem Pharmacol. 1988;37(5):889-895. PMID: 2830885. View Source
• [3] Douglas WS, Poulin Y, Decroix J, et al. A new calcipotriol/betamethasone formulation with rapid onset of action was superior to monotherapy with betamethasone dipropionate or calcipotriol in psoriasis vulgaris. Acta Derm Venereol. 2002;82(2):131-135. PMID: 12125943. View Source
• [4] Papp KA, Guenther L, Boyden B, et al. Early onset of action and efficacy of a combination of calcipotriene and betamethasone dipropionate in the treatment of psoriasis. J Am Acad Dermatol. 2003;48(1):48-54. PMID: 12522370. View Source
• [5] Noborio R, Kobayashi K, Shintani Y, Morita A. Comparison of the efficacy of calcipotriol and maxacalcitol in combination with narrow-band ultraviolet B therapy for the treatment of psoriasis vulgaris. Photodermatol Photoimmunol Photomed. 2006;22(5):262-264. PMID: 16948829. View Source
• [6] Yamamoto A, Furuhashi T, Matsumoto K, Morita A. Safety profiles of topical vitamin D3 in psoriasis patients: a retrospective large-scale study. Psoriasis: Targets and Therapy. 2012;2:81-88. DOI: 10.2147/PTT.S35501. View Source